Cas no 69721-74-0 (Methyl 2-[(2S,14R)-3,7-diacetyl-12-(3-benzamidopropyl)-16-methoxy-14-[(4-methoxyphenyl)methyl]-13-oxo-3,7,12-triazabicyclo[13.3.1]nonadeca-1(19),15,17-trien-2-yl]acetate)

• Product name: Methyl 2-[(2S,14R)-3,7-diacetyl-12-(3-benzamidopropyl)-16-methoxy-14-[(4-methoxyphenyl)methyl]-13-oxo-3,7,12-triazabicyclo[13.3.1]nonadeca-1(19),15,17-trien-2-yl]acetate
• CAS No: 69721-74-0
• MF: C₄₂H₅₄N₄O₈
• MW: 742.900171756744
• CID: 2676491

Methyl 2-[(2S,14R)-3,7-diacetyl-12-(3-benzamidopropyl)-16-methoxy-14-[(4-methoxyphenyl)methyl]-13-oxo-3,7,12-triazabicyclo[13.3.1]nonadeca-1(19),15,17-trien-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• (2S,14R)-3,7-Diacetyl-12-[3-(benzoylamino)propyl]-16-methoxy-14-[(4-methoxyphenyl)methyl]-13-oxo-3,7,12-triazabicyclo[13.3.1]nonadeca-1(19),15,17-triene-2-acetic acid methyl ester
• Methyl 2-[(2S,14R)-3,7-diacetyl-12-(3-benzamidopropyl)-16-methoxy-14-[(4-methoxyphenyl)methyl]-13-ox
• Methyl 2-[(2S,14R)-3,7-diacetyl-12-(3-benzamidopropyl)-16-methoxy-14-[(4-methoxyphenyl)methyl]-13-oxo-3,7,12-triazabicyclo[13.3.1]nonadeca-1(19),15,17-trien-2-yl]acetate

• Inchi： 1S/C42H54N4O8/c1-30(47)44-22-9-10-23-45(24-11-21-43-41(50)33-13-7-6-8-14-33)42(51)37(27-32-15-18-35(52-3)19-16-32)36-28-34(17-20-39(36)53-4)38(29-40(49)54-5)46(31(2)48)26-12-25-44/h6-8,13-20,28,37-38H,9-12,21-27,29H2,1-5H3,(H,43,50)/t37-,38+/m1/s1
• InChI Key： HJGZPQCAPAPMQL-AMAPPZPBSA-N
• SMILES： O=C1[C@H](CC2C=CC(=CC=2)OC)C2C(=CC=C(C=2)[C@H](CC(=O)OC)N(C(C)=O)CCCN(C(C)=O)CCCCN1CCCNC(C1C=CC=CC=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1200
• Topological Polar Surface Area: 135